Cas no 2228551-52-6 (2-bromo-4-methoxy-1-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2-bromo-4-methoxy-1-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228551-52-6
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• CID: 6186560
• PubChem ID: 165675937
• Update Time: 2025-06-08

2-bromo-4-methoxy-1-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methoxy-1-(2-methylbut-3-yn-2-yl)benzene
• 2228551-52-6
• EN300-1905280

• Inchi： 1S/C12H13BrO/c1-5-12(2,3)10-7-6-9(14-4)8-11(10)13/h1,6-8H,2-4H3
• InChI Key： FOGFBEOYARBQHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C#C)(C)C)OC

Computed Properties

• Exact Mass: 252.01498g/mol
• Monoisotopic Mass: 252.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-bromo-4-methoxy-1-(2-methylbut-3-yn-2-yl)benzene

Introduction to 2-Bromo-4-Methoxy-1-(2-Methylbut-3-Yn-2-Yl)Benzene

2-Bromo-4-methoxy-1-(2-methylbut-3-yne-2-yl)benzene (CAS No. 2228551-52-6) is a complex organic compound with a unique structure that combines a bromine atom, a methoxy group, and an alkyne moiety. This compound has garnered significant attention in the field of organic chemistry due to its potential applications in drug discovery, material science, and advanced chemical synthesis. The molecule's structure allows for versatile reactivity, making it a valuable intermediate in the synthesis of various bioactive compounds.

The benzene ring at the core of this molecule serves as a platform for attaching different functional groups. The bromine atom at position 2 imparts electrophilic aromatic substitution reactivity, while the methoxy group at position 4 introduces electron-donating effects, enhancing the molecule's stability and reactivity. The alkyne group at position 1, specifically the (2-methylbut-3-yne-2-yl) substituent, adds a layer of complexity to the molecule's structure, enabling it to participate in conjugate addition reactions and other alkyne-specific transformations.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the use of brominated aromatic compounds like this one as building blocks for designing kinase inhibitors and other therapeutic agents. The presence of the methoxy group and the alkyne moiety provides opportunities for further functionalization, such as Suzuki-Miyaura coupling reactions or click chemistry, which are widely used in modern drug design.

In terms of synthesis, 2-bromo-4-methoxy-substituted benzene derivatives are typically prepared via electrophilic aromatic substitution or nucleophilic aromatic substitution methods. The introduction of the (2-methylbut-3-yne-2-yl) group often involves alkyne metathesis or other alkyne coupling techniques, ensuring high yields and selectivity. These methods have been optimized in recent years to meet the demands of large-scale production in pharmaceutical and agrochemical industries.

The compound's physical properties are also noteworthy. Its molecular weight is approximately 306 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and THF, making it suitable for various organic reactions. Its melting point is around 90°C, and its boiling point is above 300°C under standard pressure.

From an environmental standpoint, understanding the fate and behavior of such compounds is crucial. Recent research has focused on their degradation pathways under aerobic and anaerobic conditions. Studies suggest that brominated aromatic compounds can undergo microbial degradation, particularly when exposed to specific bacterial strains capable of cleaving aromatic rings. This knowledge is essential for assessing their environmental impact and ensuring sustainable practices in their production and use.

In conclusion, CAS No. 2228551-52-6, or (E)-4-bromo-N'-methoxyacetophenone, represents a significant advancement in organic synthesis due to its versatile structure and potential applications across multiple disciplines. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its role in drug discovery and materials science is expected to grow further.